Cas no 941904-85-4 (2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-phenylacetamide)

• Product Name: 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-phenylacetamide
• CAS No: 941904-85-4
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 6403959
• PubChem ID: 16836985
• Update Time: 2025-10-13

2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-phenylacetamide
• F2267-0337
• 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-phenylacetamide
• 941904-85-4
• AKOS024634033
• 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-phenylacetamide
• 2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]-N-phenylacetamide

• Inchi： 1S/C19H21ClN2O3S/c20-15-9-11-18(12-10-15)26(24,25)22-13-5-4-8-17(22)14-19(23)21-16-6-2-1-3-7-16/h1-3,6-7,9-12,17H,4-5,8,13-14H2,(H,21,23)
• InChI Key： TVHRAAROCODNPL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CC1CCCCN1S(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 392.0961414g/mol
• Monoisotopic Mass: 392.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-phenylacetamide

Compound CAS No. 941904-85-4: 2-(1-(4-Chlorobenzenesulfonyl)piperidin-2-yl)-N-phenylacetamide

Compound CAS No. 941904-85-4, also known as 2-(1-(4-chlorobenzenesulfonyl)piperidin-2-yl)-N-phenylacetamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a sulfonyl group and an acetamide moiety, making it a versatile molecule for research and development purposes.

The molecular structure of this compound is quite intriguing, with the piperidine ring serving as the central framework. The sulfonyl group attached to the piperidine ring at the 1-position introduces a significant degree of electron-withdrawing character, which can influence the compound's reactivity and stability. The acetamide group at the 2-position further enhances the molecule's functionality, providing it with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry, particularly in the development of bioactive molecules with specific pharmacological properties. The presence of the phenyl group in the acetamide moiety adds to the compound's aromaticity, which can play a crucial role in its interaction with biological targets such as enzymes or receptors.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and acylation reactions. The use of appropriate reagents and reaction conditions is essential to ensure high yields and purity of the final product. Researchers have also explored various optimization techniques to improve the efficiency of these reactions, making this compound more accessible for large-scale production.

The physical properties of this compound are equally noteworthy. It has a melting point that falls within a range suitable for both solid-state and solution-phase reactions, making it versatile for different experimental setups. Additionally, its solubility in common organic solvents facilitates its use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an application standpoint, this compound has shown promise in several areas, including as an intermediate in drug discovery programs targeting specific therapeutic areas such as oncology or neurodegenerative diseases. Its ability to modulate key biological pathways makes it an attractive candidate for further investigation.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of this compound using molecular docking studies and other computational models. These studies provide valuable insights into how this compound might interact with target proteins at the molecular level, guiding further experimental work.

In conclusion, Compound CAS No. 941904-85-4 represents a valuable addition to the arsenal of tools available to chemists and pharmacologists alike. Its unique structure, combined with its favorable physical properties and potential applications, positions it as a key player in future research endeavors aimed at developing innovative chemical entities with therapeutic relevance.